Cas no 2680699-26-5 (tert-butyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)-N-phenylcarbamate)

• Product Name: tert-butyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)-N-phenylcarbamate
• CAS No: 2680699-26-5
• MF: C₁₅H₁₅ClN₂O₃S
• MW: 338.809201478958
• CID: 5622059
• PubChem ID: 165922536
• Update Time: 2023-09-08

tert-butyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)-N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296784
• tert-butyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)-N-phenylcarbamate
• 2680699-26-5

• Inchi： 1S/C15H15ClN2O3S/c1-15(2,3)21-14(20)18(10-7-5-4-6-8-10)13-17-12(16)11(9-19)22-13/h4-9H,1-3H3
• InChI Key： UBKLKMAFKDKURV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)N(C1C=CC=CC=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 338.0491912g/mol
• Monoisotopic Mass: 338.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 87.7Ų